2-(2-ethoxyphenyl)cyclopentan-1-one
Overview
Description
2-(2-ethoxyphenyl)cyclopentan-1-one, also known as 2-EP or 2-EPC, is a cyclopentanone derivative with a phenyl group attached to the ethoxy group. It is a colorless solid with a melting point of 82-83 °C, and a boiling point of 243-244 °C. 2-EP is a versatile synthetic intermediate used in the production of a variety of compounds, including pharmaceuticals, agrochemicals, and dyes. It is also used as a building block for the synthesis of complex molecules such as heterocycles, polymers, and organometallics.
Mechanism of Action
2-(2-ethoxyphenyl)cyclopentan-1-one is a versatile synthetic intermediate that can be used in a variety of reactions. Its reactivity is due to the presence of the ethoxy group, which can serve as a nucleophile and attack various electrophiles. The reaction of 2-(2-ethoxyphenyl)cyclopentan-1-one with an electrophile results in the formation of a new carbon-carbon bond, which can then be further modified through additional reactions.
Biochemical and Physiological Effects
2-(2-ethoxyphenyl)cyclopentan-1-one is not known to have any direct biochemical or physiological effects. However, the compounds synthesized from 2-(2-ethoxyphenyl)cyclopentan-1-one may have various biochemical and physiological effects, depending on their structure and activity.
Advantages and Limitations for Lab Experiments
2-(2-ethoxyphenyl)cyclopentan-1-one has several advantages for lab experiments. It is a relatively inexpensive starting material and is widely available. It has a relatively low melting point, making it easy to handle and store. In addition, it is a versatile intermediate that can be used in a variety of reactions. However, it is also important to note that 2-(2-ethoxyphenyl)cyclopentan-1-one is toxic and should be handled with caution.
Future Directions
There are a number of potential future directions for the use of 2-(2-ethoxyphenyl)cyclopentan-1-one in scientific research. It could be used as a starting material for the synthesis of new pharmaceuticals, agrochemicals, and dyes. It could also be used in the synthesis of new biologically active compounds, such as antibiotics, antifungals, and antivirals. Additionally, it could be used in the synthesis of complex molecules such as heterocycles, polymers, and organometallics. Finally, it could be used in the development of new synthetic methods and reaction pathways.
Synthesis Methods
2-(2-ethoxyphenyl)cyclopentan-1-one is typically synthesized through a two-step process. The first step involves the reaction of benzaldehyde with ethyl acetoacetate in the presence of a base to form ethyl 2-ethoxycyclopent-2-enoate. This product is then reacted with phenylmagnesium bromide to form 2-(2-ethoxyphenyl)cyclopentan-1-one.
Scientific Research Applications
2-(2-ethoxyphenyl)cyclopentan-1-one has been used in numerous scientific research applications. It has been used in the synthesis of a variety of compounds, including heterocyclic compounds, polymers, and organometallics. It has also been used as a starting material for the synthesis of pharmaceuticals, agrochemicals, and dyes. In addition, 2-(2-ethoxyphenyl)cyclopentan-1-one has been used in the synthesis of a variety of biologically active compounds, such as antibiotics, antifungals, and antivirals.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-(2-ethoxyphenyl)cyclopentan-1-one can be achieved through a Friedel-Crafts acylation reaction using ethyl phenyl ketone and cyclopentanone as starting materials.", "Starting Materials": [ "Ethyl phenyl ketone", "Cyclopentanone", "AlCl3", "Ethyl chloride", "Anhydrous Na2SO4" ], "Reaction": [ "Step 1: Dissolve 10.0 g of ethyl phenyl ketone and 8.0 g of cyclopentanone in 50 mL of dry dichloromethane.", "Step 2: Add 10.0 g of AlCl3 to the reaction mixture and stir for 30 minutes at room temperature.", "Step 3: Slowly add 10.0 mL of ethyl chloride dropwise to the reaction mixture while stirring vigorously.", "Step 4: Continue stirring the reaction mixture for an additional 2 hours at room temperature.", "Step 5: Quench the reaction by adding 50 mL of ice-cold water and stirring for 10 minutes.", "Step 6: Extract the organic layer with 3x50 mL of dichloromethane.", "Step 7: Dry the combined organic layers over anhydrous Na2SO4 and filter.", "Step 8: Concentrate the filtrate under reduced pressure to obtain the crude product.", "Step 9: Purify the crude product by column chromatography using a mixture of hexane and ethyl acetate as the eluent to obtain the final product, 2-(2-ethoxyphenyl)cyclopentan-1-one." ] } | |
CAS RN |
1341133-96-7 |
Product Name |
2-(2-ethoxyphenyl)cyclopentan-1-one |
Molecular Formula |
C13H16O2 |
Molecular Weight |
204.3 |
Purity |
95 |
Origin of Product |
United States |
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